Cas no 1261920-14-2 (5-[3-Hydroxy-5-(trifluoromethoxy)phenyl]thiophene-2-carbaldehyde)

• Product Name: 5-[3-Hydroxy-5-(trifluoromethoxy)phenyl]thiophene-2-carbaldehyde
• CAS No: 1261920-14-2
• MF: C₁₂H₇F₃O₃S
• MW: 288.242392778397
• MDL: MFCD18316260
• CID: 2763518
• PubChem ID: 53221983
• Update Time: 2025-06-08

5-[3-Hydroxy-5-(trifluoromethoxy)phenyl]thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1261920-14-2
• DTXSID10686571
• MFCD18316260
• 5-(5-Formylthiophen-2-yl)-3-trifluoromethoxyphenol, 95%
• 5-(5-FORMYLTHIOPHEN-2-YL)-3-TRIFLUOROMETHOXYPHENOL
• 5-[3-Hydroxy-5-(trifluoromethoxy)phenyl]thiophene-2-carbaldehyde

• MDL： MFCD18316260
• Inchi： 1S/C12H7F3O3S/c13-12(14,15)18-9-4-7(3-8(17)5-9)11-2-1-10(6-16)19-11/h1-6,17H
• InChI Key： XVTKGGVGQQCAND-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1C=C(C=C(C=1)OC(F)(F)F)O

Computed Properties

• Exact Mass: 288.00679974Da
• Monoisotopic Mass: 288.00679974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 74.8Ų

Additional information on 5-[3-Hydroxy-5-(trifluoromethoxy)phenyl]thiophene-2-carbaldehyde

Introduction to 5-[3-Hydroxy-5-(trifluoromethoxy)phenyl]thiophene-2-carbaldehyde (CAS No. 1261920-14-2)

5-[3-Hydroxy-5-(trifluoromethoxy)phenyl]thiophene-2-carbaldehyde (CAS No. 1261920-14-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has been the subject of numerous studies due to its potential applications in drug discovery and advanced materials development.

The chemical structure of 5-[3-Hydroxy-5-(trifluoromethoxy)phenyl]thiophene-2-carbaldehyde is notable for its thiophene ring, which is a five-membered heterocyclic aromatic ring containing sulfur. The presence of the thiophene ring imparts significant stability and reactivity to the molecule, making it an attractive scaffold for various chemical modifications. Additionally, the hydroxy and trifluoromethoxy substituents on the phenyl ring contribute to the compound's polarity and electronic properties, further enhancing its utility in diverse applications.

In the realm of medicinal chemistry, 5-[3-Hydroxy-5-(trifluoromethoxy)phenyl]thiophene-2-carbaldehyde has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit the activity of certain kinases, which are key targets in cancer therapy. The study demonstrated that 5-[3-Hydroxy-5-(trifluoromethoxy)phenyl]thiophene-2-carbaldehyde exhibited selective inhibition of these kinases, suggesting its potential as a targeted therapy for cancer.

Beyond its therapeutic applications, 5-[3-Hydroxy-5-(trifluoromethoxy)phenyl]thiophene-2-carbaldehyde has also been investigated for its use in materials science. The compound's unique electronic properties make it a valuable component in the development of organic semiconductors and photovoltaic materials. Research conducted at the University of California, Berkeley, demonstrated that derivatives of 5-[3-Hydroxy-5-(trifluoromethoxy)phenyl]thiophene-2-carbaldehyde could be used to enhance the efficiency and stability of organic solar cells. The study found that these derivatives exhibited excellent charge transport properties and high photostability, making them promising candidates for next-generation photovoltaic devices.

The synthesis of 5-[3-Hydroxy-5-(trifluoromethoxy)phenyl]thiophene-2-carbaldehyde has been extensively studied to optimize yield and purity. Various synthetic routes have been reported, including multistep processes involving Grignard reactions, Suzuki couplings, and oxidative cyclizations. A recent paper in Organic Letters described a novel one-pot synthesis method that significantly reduced reaction time and improved overall yield. This method involves the sequential addition of reagents under controlled conditions, resulting in a highly efficient and scalable process for producing 5-[3-Hydroxy-5-(trifluoromethoxy)phenyl]thiophene-2-carbaldehyde.

In addition to its synthetic accessibility, the safety profile of 5-[3-Hydroxy-5-(trifluoromethoxy)phenyl]thiophene-2-carbaldehyde is an important consideration for both research and industrial applications. Toxicological studies have shown that the compound exhibits low toxicity at relevant concentrations, making it suitable for use in various biological assays and material formulations. However, as with any chemical compound, appropriate handling and storage protocols should be followed to ensure safety.

The future prospects for 5-[3-Hydroxy-5-(trifluoromethoxy)phenyl]thiophene-2-carbaldehyde are promising. Ongoing research continues to explore new derivatives and analogs with enhanced properties for specific applications. For example, efforts are underway to develop prodrugs based on this scaffold that can improve bioavailability and reduce side effects in therapeutic settings. Additionally, advancements in materials science are likely to uncover new uses for this compound in areas such as flexible electronics and energy storage devices.

In conclusion, 5-[3-Hydroxy-5-(trifluoromethoxy)phenyl]thiophene-2-carbaldehyde (CAS No. 1261920-14-2) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and favorable properties make it an attractive candidate for further research and development across a wide range of applications.